Cas no 2228470-93-5 (tert-butyl N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate
• CAS No: 2228470-93-5
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 5877675
• PubChem ID: 165641968
• Update Time: 2025-06-10

tert-butyl N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate
• 2228470-93-5
• EN300-1875517
• tert-butyl N-[2-(3-amino-1,1-difluoropropan-2-yl)phenyl]carbamate

• Inchi： 1S/C14H20F2N2O2/c1-14(2,3)20-13(19)18-11-7-5-4-6-9(11)10(8-17)12(15)16/h4-7,10,12H,8,17H2,1-3H3,(H,18,19)
• InChI Key： SRJLPXZKSOSVIG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=CC=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228470-93-5 and Product Name: *tert-butyl N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate*

Compound with the CAS number 2228470-93-5 and the product name tert-butyl N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a tert-butyl group and a N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate moiety, suggests a multifaceted role in medicinal chemistry.

The tert-butyl group is a common substituent in pharmaceuticals, known for its ability to enhance metabolic stability and binding affinity. Its incorporation into the molecule likely contributes to the compound's overall pharmacokinetic profile, making it a promising candidate for further investigation. On the other hand, the N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate moiety introduces a complex functional group that can interact with biological targets in diverse ways. This part of the molecule may be responsible for its unique pharmacological properties.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The presence of two fluorine atoms in the 3-amino-1,1-difluoropropan-2-yl group of this compound aligns with this trend. Fluorine atoms can influence the electronic properties of molecules, leading to improved binding interactions with biological targets. This feature makes the compound particularly intriguing for drug discovery efforts.

The potential applications of this compound span across various therapeutic areas. One of the most promising areas is oncology, where small molecules with unique structural features are sought to target cancer-specific pathways. The combination of the tert-butyl group and the fluorinated side chain may provide the necessary properties to interact effectively with cancer-related proteins and enzymes.

Furthermore, the compound's structure suggests potential utility in neurological disorders. The ability of fluorinated compounds to cross the blood-brain barrier has been well-documented, making them attractive candidates for treating central nervous system disorders. The specific interactions between the N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate moiety and neurological targets remain an area of active research.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are likely employed to construct the complex molecular framework. These synthetic strategies are critical in achieving the desired structural features and pharmacological properties.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have shown promising results regarding its interaction with various biological targets. These preliminary findings suggest that the compound may exhibit significant therapeutic potential. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The development of novel pharmaceuticals is a rigorous process that involves extensive testing to ensure safety and efficacy. This compound is no exception. Preclinical studies are essential to evaluate its toxicity profile and pharmacokinetic behavior before it can be considered for clinical trials. These studies will provide valuable insights into how the body processes this compound and how it interacts with biological systems.

The integration of computational methods into drug discovery has revolutionized the field by enabling rapid screening and prediction of molecular properties. In silico studies have been employed to model the interactions between this compound and potential biological targets. These computational approaches complement traditional experimental methods and provide a more efficient way to identify promising candidates for further development.

The future prospects for this compound are bright, given its unique structural features and potential therapeutic applications. Continued research is needed to fully explore its capabilities and translate these findings into tangible benefits for patients. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound through the drug development pipeline.

In conclusion, compound with CAS number 2228470-93-5 and product name tert-butyl N-2-(3-amino-1,1-difluoropropan-2-yl)phenylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.